Cas no 942862-99-9 (1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 942862-99-9
• MF: C₂₇H₂₇N₃O₂
• MW: 425.522186517715
• CID: 5430678
• Update Time: 2025-07-15

1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-4-[1-(3-phenylpropyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

• Inchi： 1S/C27H27N3O2/c1-32-23-13-7-12-22(18-23)30-19-21(17-26(30)31)27-28-24-14-5-6-15-25(24)29(27)16-8-11-20-9-3-2-4-10-20/h2-7,9-10,12-15,18,21H,8,11,16-17,19H2,1H3
• InChI Key： IIADXAILRDKHTB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CC(C2N(CCCC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Introduction to 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 942862-99-9)

1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, identified by its CAS number 942862-99-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the benzodiazepine derivatives class, which is well-known for its potential therapeutic applications in the treatment of neurological and psychiatric disorders. The structural framework of this molecule incorporates several key functional groups, including a 3-methoxyphenyl moiety, a 3-phenylpropyl side chain, and a benzodiazol-2-ylpyrrolidin-2-one core, which collectively contribute to its distinct chemical behavior and biological activity.

The synthesis of 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 3-methoxyphenyl group enhances the lipophilicity of the molecule, while the 3-phenylpropyl side chain introduces additional steric and electronic effects that modulate its interactions with biological targets. The benzodiazol-2-ylpyrrolidin-2-one core is particularly noteworthy, as it is a structural motif that has been extensively studied for its potential in developing novel central nervous system (CNS) active agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodiazepine derivatives beyond their traditional applications in anxiolytic and sedative therapies. The compound 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one has been investigated for its potential role in modulating neurotransmitter systems involved in anxiety, depression, and cognitive function. Preclinical studies have suggested that this molecule may exhibit unique pharmacological profiles compared to classical benzodiazepines, making it a promising candidate for further development.

The benzodiazol-2-ylpyrrolidin-2-one scaffold is particularly interesting due to its ability to interact with multiple receptor subtypes, including GABA-A receptors, which are critical for mediating the effects of anxiolytic drugs. The substitution patterns on the aromatic rings and the presence of the 3-methoxyphenyl and 3-phenylpropyl groups fine-tune the compound's affinity and selectivity for these targets. This level of structural optimization is essential for developing drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 1-(3-methoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylyprrolidin - 2 - one is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These studies have highlighted the importance of balancing lipophilicity, solubility, and metabolic stability when designing novel CNS active agents. The structural features of this compound make it an attractive starting point for generating a series of analogs with tailored biological activities.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 1-(3-methoxyphenyl)-4 - 1 -( 3 - phen ylprop yl ) - 1 H - 1 , 3 - b enz o d ia z ol - 2 - y l p y r r o l id i n - 2 - o n e. These improvements have not only reduced production costs but also facilitated rapid exploration of structural variations. This has been instrumental in accelerating the drug discovery process and bringing new therapeutic options to market more quickly.

The pharmacokinetic profile of CAS No. 942862 - 99 - 9 is another critical factor that influences its potential as a therapeutic agent. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring clinical efficacy. The balance between lipophilicity and polar surface area contributed by the 3-methoxyphenyl and 3 - phen ylprop yl groups plays a significant role in determining these properties.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. The path from preclinical studies to clinical trials involves multiple stages of evaluation, each designed to assess different aspects of drug performance. The unique structure of 1-(3-meth oxy phen yl ) - 4 - 1 -( 3 - phen yl prop yl ) - 1 H - 1 , 3 - b enz o d ia z ol - 2 - y l p y r r o l id i n - 2 - o n e has positioned it as a promising candidate for further investigation in human subjects.

In conclusion, CAS No .942862−99−9, represents an exciting opportunity in pharmaceutical research due to its innovative structure and potential therapeutic applications . The combination o f functional groups such as th e m eth oxy phen yl, * * * * * * * * *and * *has created a molecule with distinct pharmacological characteristics . As research continues t o uncover new insights into th e mechanisms underlying neurological disorders , compounds like th is one hold great promise f or future treatments . p >